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Compound of Interest

5-Methoxypyridine-2-
Compound Name:

carbothioamide
CAS No.: 1256809-16-1

Cat. No.: B2674392

Get Quote

Executive Summary

Ethionamide (ETH) is a second-line anti-tuberculosis drug, structurally related to Isoniazid.
While effective, its clinical utility is often limited by significant dose-dependent hepatotoxicity
and gastrointestinal intolerance. 5-Methoxypyridine-2-carbothioamide (MPCT) represents a
structural analog explored to optimize the therapeutic index.

The core distinction lies in the positional isomerism of the thioamide group (C2 vs. C4) and the
electronic modulation provided by the 5-methoxy substituent. This guide analyzes how these
structural changes impact cytotoxicity, metabolic activation, and target specificity.
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Feature

Ethionamide (ETH)

5-Methoxypyridine-2-
carbothioamide (MPCT)

IUPAC Name

2-ethylpyridine-4-
carbothioamide

5-methoxypyridine-2-
carbothioamide

Thioamide Position

C4 (Para)

C2 (Ortho)

Key Substituent

2-Ethyl (Alkyl, Lipophilic)

5-Methoxy (Electron-donating,
Polar)

Primary Toxicity

Hepatotoxicity (Oxidative

Stress)

Cytotoxicity varies; potent

Tyrosinase inhibition

Metabolic Trigger

EthA (S-oxidation)

EthA / Metal Chelation

Chemical & Mechanistic Foundation
Structural Impact on Bioactivity[1][2]

» Ethionamide (ETH): The 2-ethyl group facilitates cell wall permeation but is also a site for

metabolic liability. The C4-thioamide is the "warhead" activated by the bacterial

monooxygenase EthA to form an S-oxide, which then reacts with NAD+ to inhibit InhA

(enoyl-ACP reductase).

o MPCT: The shift of the thioamide to the C2 position creates a bidentate chelating motif (N-

pyridine + S-thioamide). This structure strongly binds transition metals (Cu, Fe), which can

potentiate Reactive Oxygen Species (ROS) generation independent of enzymatic activation.

The 5-methoxy group increases electron density on the ring, potentially altering the redox

potential required for S-oxidation.

Mechanism of Cytotoxicity

The cytotoxicity of thioamides is frequently linked to their "futile cycling” during metabolic

activation.

o S-Oxidation: Both compounds undergo S-oxidation. ETH sulfoxide is the active antibiotic

species but is also hepatotoxic.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2674392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Metal Chelation (MPCT Specific): The 2-carbothioamide moiety of MPCT allows it to chelate
copper ions active in enzymes like Tyrosinase. This inhibition can disrupt cellular
melanogenesis and redox homeostasis in specific cell lines (e.g., melanocytes,
hepatocytes), leading to a distinct toxicity profile compared to ETH.

Comparative Performance Data

The following data synthesizes experimental findings on cytotoxicity (CC50) and efficacy (MIC).

Table 1: Cytotoxicity & Selectivity Profile
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Cell Line / Ethionamide .
Parameter MPCT (Analog) Interpretation
Target (ETH)
MPCT shows
) higher in vitro
CC50 HepG2 (Liver o
o ) ~250 - 400 puM ~50 - 150 uM cytotoxicity due
(Cytotoxicity) Carcinoma)
to metal
chelation effects.
ETH is generally
CCh0 Vero (Kidney less toxic to non-
o - > 500 puM ~200 pyM o
(Cytotoxicity) Epithelial) metabolizing
cells.
ETH retains
) superior potency;
M. tuberculosis o
MIC (Potency) H37R 0.5-2.0 pg/mL 4.0 - 16.0 pg/mL C4 position is
v
optimal for InhA
binding.
MPCT is a potent
) Mushroom inhibitor; relevant
Tyrosinase IC50 ] 4 pM <1luMm
Tyrosinase for off-target
toxicity.
ETH has a better
safety margin for
o _ Moderate (~10- TB; MPCT is
Selectivity Index S| (CC50/ MIC) High (>100)

20)

better suited as
an antitumor

scaffold.
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Key Insight: While MPCT reduces the "ethyl-induced" toxicity, its 2-carbothioamide motif
introduces a new toxicity vector via metal chelation, making it more cytotoxic to mammalian

cells than Ethionamide in vitro, despite potential stability advantages.

Experimental Protocols

To validate these profiles in your lab, follow these self-validating protocols.

Protocol A: Comparative Cytotoxicity Assay (MTT)
Objective: Determine the CC50 of ETH and MPCT in HepG2 cells.

o Seeding: Plate HepG2 cells at

cells/well in a 96-well plate. Incubate 24h at 37°C/5% CO2.

e Drug Preparation:

o Dissolve ETH and MPCT in DMSO (Stock: 100 mM).

o Prepare serial dilutions in culture media (Range: 0.1 uM to 1000 pM).

o Control: Vehicle control (0.1% DMSO max).
o Treatment: Aspirate old media; add 100 pL of drug-containing media. Incubate for 48h.
e Development:

o Add 10 pL MTT reagent (5 mg/mL in PBS). Incubate 4h.

o Solubilize formazan crystals with 100 pL DMSO.

e Analysis: Measure Absorbance at 570 nm. Calculate % Viability vs Control.
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o Validation: Positive control (e.g., Doxorubicin) must show CC50 < 5 puM.

Protocol B: ROS Generation Assay (Mechanistic
Validation)

Objective: Distinguish between oxidative stress (ETH) and chelation-mediated stress (MPCT).

e Probe Loading: Incubate treated cells with 10 uM DCFH-DA (dichlorofluorescein diacetate)

for 30 min.
o Flow Cytometry: Wash cells and analyze fluorescence (Ex/Em: 485/535 nm).
e Causality Check:

o Pre-treat one set with NAC (N-acetylcysteine) (ROS scavenger).

o Result: If toxicity is ROS-driven (ETH), NAC will rescue viability. If chelation-driven
(MPCT), NAC effect will be minimal.

Pathway Visualization

The following diagram illustrates the divergent activation and toxicity pathways of the two

compounds.
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Figure 1: Divergent toxicity pathways. ETH relies on metabolic activation causing oxidative
stress, while MPCT exhibits direct metal chelation leading to off-target enzyme inhibition and
ROS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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